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Compound of Interest

Compound Name: 1-Bromotetradecane-D29

Cat. No.: B565775

For Researchers, Scientists, and Drug Development Professionals: A Guide to Safe and
Compliant Disposal

The following provides a comprehensive, step-by-step guide for the proper disposal of 1-
Bromotetradecane-D29, ensuring the safety of laboratory personnel and compliance with
environmental regulations. This procedure is based on established protocols for hazardous
chemical waste management and the safety data for the non-deuterated analogue, 1-
Bromotetradecane.

l. Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure that all relevant personnel are familiar with
the safety information for 1-Bromotetradecane-D29. While specific toxicological data for the
deuterated compound is limited, it should be handled with the same precautions as its non-
deuterated counterpart.

Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[1]
o Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[1]

o Respiratory Protection: Under normal use conditions, no protective equipment is needed.
However, if there is a risk of inhaling vapors or mists, use a suitable respirator.[1]
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Il. Quantitative Data Summary

The following table summarizes the key physical and chemical properties of 1-
Bromotetradecane, which are expected to be very similar for 1-Bromotetradecane-D29.

Property Value

Molecular Formula C14aH29Br

Molecular Weight 277.28 g/mol
Appearance Clear yellow liquid

Melting Point 5-6°C

Boiling Point 175-178 °C @ 20 mmHg
Flash Point >110 °C (>230 °F)
Density 0.932 g/mL at 25 °C
Solubility in Water Insoluble

Data sourced from various safety data sheets for 1-Bromotetradecane.[1][2][3]

lll. Step-by-Step Disposal Protocol

This protocol outlines the essential steps for the safe and compliant disposal of 1-
Bromotetradecane-D29.

Step 1: Waste Identification and Segregation

 |dentify as Hazardous Waste: 1-Bromotetradecane-D29 should be treated as a hazardous
chemical waste.

e Segregate Waste: Do not mix 1-Bromotetradecane-D29 with other waste streams. It should
be segregated as a halogenated organic waste. Keep it separate from strong oxidizing
agents and strong bases, as they are incompatible materials.[1]

Step 2: Spill Management and Collection
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o Containment: In case of a spill, do not allow the product to enter drains.[3]

o Absorption: Soak up the spilled material with an inert absorbent material such as sand, silica
gel, acid binder, universal binder, or sawdust.[1]

o Collection: Carefully collect the absorbed material and place it into a suitable, closed
container for disposal.[1]

Step 3: Packaging and Labeling

o Container Selection: Use a chemically compatible and leak-proof container with a secure lid
for waste collection.

o Labeling: Clearly label the waste container with "Hazardous Waste" and the full chemical
name: "1-Bromotetradecane-D29". Include the approximate quantity and the date of
accumulation.

Step 4: Storage

o Storage Location: Store the sealed waste container in a designated, well-ventilated
hazardous waste accumulation area.

e Secondary Containment: It is best practice to store the primary waste container within a
larger, chemically resistant secondary container to prevent the release of material in case of
a leak.

Step 5: Final Disposal

» Professional Disposal Service: Arrange for the disposal of the hazardous waste through a
licensed and certified professional waste disposal service.

o Regulatory Compliance: Chemical waste generators must determine if a discarded chemical
is classified as hazardous waste and consult local, regional, and national hazardous waste
regulations to ensure complete and accurate classification and disposal.

IV. Disposal Workflow Diagram
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The following diagram illustrates the logical workflow for the proper disposal of 1-
Bromotetradecane-D29.
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Caption: Disposal workflow for 1-Bromotetradecane-D29.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b565775?utm_src=pdf-body
https://www.benchchem.com/product/b565775?utm_src=pdf-body
https://www.benchchem.com/product/b565775?utm_src=pdf-body-img
https://www.benchchem.com/product/b565775?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b565775?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Disclaimer: This information is intended as a guide and should not replace a thorough review of
the official Safety Data Sheet (SDS) for 1-Bromotetradecane-D29 and consultation with your
institution's Environmental Health and Safety (EHS) department. Always adhere to all
applicable local, state, and federal regulations for hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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